DAPI, dilactate
DAPI, dilactate
DAPI dilactate is essentially the same as DAPI HCl (#6937) except in their counter ions. The dilactate counter ions make the dye more water soluble. DAPI shows blue fluorescence upon biniding DNA and also can be excited by UV. The blue fluorescent DAPI stain apparrantly associates with the minor groove of dsDNA, preferentially binding to AT clusters. DAPI is an excellent nuclear counterstain, showing a distinct banding pattern in chromosomes. It is also used for cell-cycle studies and mycoplasma detection. DAPI is a very sensitive dye that could be used to detect single nucleic acid molecules. DAPI has been shown to detect a single DNA molecule in solution, and to detect femtograms of DNA in single cells and chloroplasts.
Brand Name:
Vulcanchem
CAS No.:
28718-91-4
VCID:
VC0149287
InChI:
SMILES:
Molecular Formula:
C22H27N5O6
Molecular Weight:
457.48
DAPI, dilactate
CAS No.: 28718-91-4
Reference Standards
VCID: VC0149287
Molecular Formula: C22H27N5O6
Molecular Weight: 457.48
| CAS No. | 28718-91-4 |
|---|---|
| Product Name | DAPI, dilactate |
| Molecular Formula | C22H27N5O6 |
| Molecular Weight | 457.48 |
| Description | DAPI dilactate is essentially the same as DAPI HCl (#6937) except in their counter ions. The dilactate counter ions make the dye more water soluble. DAPI shows blue fluorescence upon biniding DNA and also can be excited by UV. The blue fluorescent DAPI stain apparrantly associates with the minor groove of dsDNA, preferentially binding to AT clusters. DAPI is an excellent nuclear counterstain, showing a distinct banding pattern in chromosomes. It is also used for cell-cycle studies and mycoplasma detection. DAPI is a very sensitive dye that could be used to detect single nucleic acid molecules. DAPI has been shown to detect a single DNA molecule in solution, and to detect femtograms of DNA in single cells and chloroplasts. |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume